Cas no 2309804-59-7 (N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide
• CAS No: 2309804-59-7
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 5354965
• Update Time: 2025-06-08

N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)cyclopropanesulfonamide
• N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide

• Inchi： 1S/C13H15NO4S/c15-19(16,10-5-6-10)14-9-11(12-3-1-7-17-12)13-4-2-8-18-13/h1-4,7-8,10-11,14H,5-6,9H2
• InChI Key： DEHRMPOWLAGCLB-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC(C1=CC=CO1)C1=CC=CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 385
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8

Additional information on N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide

Recent Advances in the Study of N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide (CAS: 2309804-59-7)

N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide (CAS: 2309804-59-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique furan and cyclopropane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary data suggest that N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent, with several in vitro and in vivo studies currently underway to validate these findings.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in modulating cellular signaling pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide can inhibit the activity of key kinases implicated in cancer progression. These findings have opened new avenues for its application in oncology, particularly in the development of targeted therapies for resistant cancers.

The synthesis and optimization of N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved bioavailability and reduced off-target effects. These developments are crucial for the compound's transition from preclinical to clinical studies.

Despite these promising advances, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing toxicological studies aim to address these concerns, with preliminary results indicating a favorable safety margin at therapeutic doses. Further research is needed to confirm these observations and to explore the compound's potential in combination therapies.

In conclusion, N-[2,2-bis(furan-2-yl)ethyl]cyclopropanesulfonamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic applications.